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Cat. No.: B8517020 Get Quote

Technical Support Center: V-Ti Based Catalyst
Deactivation
This technical support center provides troubleshooting guidance for researchers, scientists,

and professionals working with Vanadium-Titanium (V-Ti) based catalysts in industrial

processes, particularly for Selective Catalytic Reduction (SCR) of NOx.

Frequently Asked Questions (FAQs)
Q1: What are the primary causes of deactivation for V-Ti based SCR catalysts?

A1: V-Ti based catalyst deactivation is broadly categorized into four main types:

Chemical Poisoning: This is the most common cause and involves the chemical interaction

of flue gas components with the catalyst's active sites. Key poisons include alkali and

alkaline earth metals (K, Na, Ca), heavy metals (As, Pb), phosphorus, and sulfur

compounds.[1][2][3] These substances can neutralize essential acid sites on the catalyst,

reducing its ability to adsorb ammonia (NH3).[1][4]

Physical Deactivation (Fouling/Masking): This occurs when particulate matter, such as fly

ash or ammonium bisulfates, physically blocks the pores and covers the active surface of the

catalyst.[1][5] This blockage prevents reactants from reaching the active sites.
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Thermal Deactivation (Sintering): Exposure to excessively high temperatures can cause

irreversible changes to the catalyst structure.[3][6] This includes the sintering of the TiO2

support, which leads to a loss of surface area, and the agglomeration of the active V2O5

phase.[6][7]

Mechanical Deactivation: This involves the physical loss of the catalyst material due to

erosion from high-velocity fly ash particles or attrition from vibrations and handling.[8]

Q2: My catalyst is showing reduced NOx conversion. How can I begin to troubleshoot the

problem?

A2: A systematic approach is crucial for diagnosing the cause of reduced catalyst performance.

The following workflow provides a general guideline for troubleshooting.
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Figure 1: General troubleshooting workflow for catalyst deactivation.

Q3: How do alkali metals like potassium (K) and sodium (Na) deactivate the catalyst?

A3: Alkali metals are severe poisons for V-Ti SCR catalysts. The primary deactivation

mechanism is chemical.[1] Alkali metals react with the Brønsted acid sites (V-OH), which are

crucial for adsorbing ammonia.[4][9] This reaction neutralizes the acid sites, reducing the

catalyst's activity. Potassium is generally considered to have the strongest deactivation

potential.[1] The interaction also lowers the reducibility of the active vanadium species.[9]
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Figure 2: Mechanism of catalyst deactivation by alkali metals.

Q4: What is the role of sulfur dioxide (SO2) in catalyst deactivation?
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A4: The impact of SO2 is complex. While V-Ti catalysts are known for good SO2 resistance, it

can still contribute to deactivation, primarily through two pathways:[4][9]

Ammonium Bisulfate (ABS) Formation: At lower temperatures (typically <300-350°C), SO2

can be oxidized to SO3, which then reacts with ammonia and water to form ammonium

bisulfate (NH4HSO4) and ammonium sulfate ((NH4)2SO4).[9] These sticky salts deposit on

the catalyst surface and in its pores, leading to masking and plugging.[9][10]

Reaction with Catalyst Sites: SO2 can react with the active V2O5 sites, forming metal

sulfates. This interaction can inhibit the adsorption of NOx and suppress the overall SCR

reaction.[9]

Interestingly, the presence of SO2 can sometimes mitigate the poisoning effect of alkali metals

like K, Na, and Ca.[4][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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